Cas no 1805377-11-0 (4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine)

4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine is a versatile brominated pyridine derivative with a reactive bromomethyl group, a cyano substituent, and a difluoromethyl moiety, making it a valuable intermediate in organic synthesis. The presence of multiple functional groups allows for selective modifications, enabling applications in pharmaceutical and agrochemical research. The difluoromethyl group enhances metabolic stability, while the bromomethyl group facilitates further alkylation or cross-coupling reactions. The methoxy and cyano substituents contribute to electronic tuning, improving reactivity in heterocyclic chemistry. This compound is particularly useful in the development of bioactive molecules, offering a balance of reactivity and stability for advanced synthetic applications.

4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine structure

1805377-11-0 structure

Product Name:4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine

CAS No:1805377-11-0

MF:C₉H₇BrF₂N₂O

MW:277.065488100052

CID:4875874

Update Time:2025-05-24

4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine
- Inchi： 1S/C9H7BrF2N2O/c1-15-9-7(8(11)12)5(3-10)2-6(4-13)14-9/h2,8H,3H2,1H3
- InChI Key： BFHIRALBTUJYHJ-UHFFFAOYSA-N
- SMILES： BrCC1C=C(C#N)N=C(C=1C(F)F)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 256
XLogP3: 2.4
Topological Polar Surface Area: 45.9

4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029042581-1g	4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine	1805377-11-0	97%	1g	$1,475.10	2022-04-01

4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine Related Literature

1. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
5. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453

Additional information on 4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine

Recent Advances in the Application of 4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine (CAS: 1805377-11-0) in Chemical Biology and Pharmaceutical Research

The compound 4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine (CAS: 1805377-11-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic scaffold, characterized by its bromomethyl and difluoromethyl functional groups, serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and agrochemicals. Recent studies have highlighted its utility in cross-coupling reactions and as a precursor for the construction of complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from 4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine in targeting specific oncogenic kinases. The researchers utilized palladium-catalyzed Suzuki-Miyaura coupling reactions to introduce aryl and heteroaryl substituents, resulting in compounds with nanomolar inhibitory activity against EGFR and HER2 kinases. These findings underscore the potential of this scaffold in the design of next-generation anticancer therapeutics.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemical development. A recent patent (WO2023057892) describes its use as a key intermediate in the synthesis of novel fungicides with improved activity against Botrytis cinerea and other plant pathogens. The difluoromethyl group was found to enhance the metabolic stability of the resulting compounds, addressing a critical challenge in agrochemical design.

From a synthetic chemistry perspective, the reactivity of the bromomethyl group in 4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine has been extensively studied. Recent work in Organic Letters (2024) explored its use in nucleophilic substitution reactions with various nitrogen and oxygen nucleophiles, yielding diverse heterocyclic systems. The electron-withdrawing effects of the cyano and difluoromethyl groups were shown to significantly influence the reaction kinetics and regioselectivity.

Ongoing research is focusing on expanding the utility of this scaffold through innovative synthetic methodologies. A preprint on ChemRxiv describes a novel photoredox-catalyzed functionalization approach that enables C-H activation adjacent to the pyridine nitrogen, opening new avenues for late-stage diversification. This development is particularly relevant for medicinal chemistry applications where rapid generation of structure-activity relationships is crucial.

In conclusion, 4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine (CAS: 1805377-11-0) represents a valuable building block in contemporary drug discovery and agrochemical research. Its unique combination of functional groups allows for diverse chemical transformations, while recent studies continue to uncover new applications and synthetic strategies. Future research directions may include exploration of its use in PROTAC design and as a fluorinated isostere in medicinal chemistry.